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Compound of Interest

Compound Name: Carboxy-PTIO

Cat. No.: B233577

In the realm of nitric oxide (NO) research, the imidazolineoxyl N-oxides, Carboxy-PTIO and
PTIO, stand out as pivotal tools for scavenging NO and elucidating its multifaceted roles in
biological systems. While both molecules share a common core structure and fundamental
mechanism of action, their distinct physicochemical properties lead to significant differences in
their application, efficacy, and potential for experimental artifacts. This guide provides a
comprehensive comparison of Carboxy-PTIO and PTIO, supported by experimental data, to
aid researchers in selecting the appropriate scavenger for their specific needs.

Physicochemical Properties: A Tale of Two
Solubilities

The primary distinction between Carboxy-PTIO and PTIO lies in the substitution at the phenyl
ring. Carboxy-PTIO possesses a carboxyl group, rendering it significantly more water-soluble
than its parent compound, PTIO. This difference in solubility is a critical determinant of their
utility in various experimental settings.
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Property

Carboxy-PTIO

PTIO

Chemical Name

2-(4-Carboxyphenyl)-4,4,5,5-
tetramethylimidazoline-1-oxyl-

3-oxide

2-Phenyl-4,4,5,5-
tetramethylimidazoline-1-oxyl-

3-oxide

Molecular Formula

C14H17N20a4

C13H17N202

Molecular Weight 277.30 g/mol [1] 233.29 g/mol [2]
CAS Number 145757-47-7[1] 18390-00-6[2]
_ _ Blue to dark blue
Appearance Crystalline solid
powder/crystal[3]
Soluble in aqueous buffers ) )
B Sparingly soluble in aqueous
Solubility (e.g., PBS), DMF, Ethanol, )
buffers; Soluble in DMSOJ[1]
DMSO[4]
Stock solutions are stable for
at least 4 years. Solutions in Stock solutions in DMSO are
Stability biological media may have stable for up to 6 months at

reduced stability and

scavenging efficacy over time.

-80°C.[1]

Mechanism of Nitric Oxide Scavenging

Both Carboxy-PTIO and PTIO are stable organic radicals that react with nitric oxide in a

stoichiometric manner. The fundamental reaction involves the oxidation of NO to nitrogen

dioxide (NO2) and the reduction of the PTIO derivative to its corresponding imino nitroxide

(PTI) derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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